2-Bromo-5-isocyanatothiophene

• Molecular Formula: C5H2BrNOS
• Molecular Weight: 204.05 g/mol
• IUPAC Name: 2-bromo-5-isocyanatothiophene
• InChI: InChI=1S/C5H2BrNOS/c6-4-1-2-5(9-4)7-3-8/h1-2H
• InChI Key: FQQKFLOQZBJWAQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)Br)N=C=O

Description

2-Bromo-5-isocyanatothiophene is a halogenated thiophene derivative featuring a bromine atom at the 2-position and an isocyanate group (-NCO) at the 5-position of the heterocyclic ring. This compound is commercially available in small quantities (e.g., 50 mg to 500 mg) at premium prices, reflecting its specialized applications in organic synthesis and pharmaceutical intermediates. For instance, 50 mg of this compound is priced at €496, while 500 mg costs €1,249 . Its reactivity is influenced by the electron-withdrawing effects of both the bromine and isocyanate groups, making it a versatile building block for cross-coupling reactions and polymer chemistry.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent and Positional Isomers

The following table compares 2-bromo-5-isocyanatothiophene with three structurally related thiophene derivatives, highlighting substituent types, positions, and pricing:

Compound Name	Substituent (Position)	Price (50 mg)	Price (500 mg)
This compound	Br (2), NCO (5)	€496	€1,249
3-Bromo-2-isocyanatothiophene	Br (3), NCO (2)	€529	€1,440
2-Chloro-5-isocyanatothiophene	Cl (2), NCO (5)	€391	€1,070
5-Methyl-thiophene-2-isocyanate	CH₃ (5), NCO (2)	€621 (1 g)	€920 (2 g)

Key Observations:

Halogen Type and Cost :

• Bromine-containing compounds (e.g., this compound and 3-bromo-2-isocyanatothiophene) are consistently more expensive than their chlorine analogs (e.g., 2-chloro-5-isocyanatothiophene). This reflects the higher cost of bromination reagents and synthetic challenges associated with bromine integration .
• 2-Chloro-5-isocyanatothiophene is 21% cheaper than this compound at the 50 mg scale, likely due to the lower atomic weight and cost of chlorine .

Positional Isomerism :

• The position of substituents significantly impacts pricing. For example, 3-bromo-2-isocyanatothiophene (bromine at position 3) is 6.6% more expensive than this compound at the 50 mg scale, possibly due to steric or electronic effects complicating synthesis .

Non-Halogenated Analog: 5-Methyl-thiophene-2-isocyanate, which replaces bromine with a methyl group, is priced at €621 for 1 g. Its lower cost per milligram (€0.62/mg) compared to brominated analogs (€9.92/mg for 50 mg of this compound) suggests that methyl substitution simplifies synthesis or scales more efficiently .